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Compound of Interest

Compound Name:
DL-Threonine methyl ester

hydrochloride

Cat. No.: B3421454 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of DL-Threonine Methyl
Ester Hydrochloride

This technical guide provides a comprehensive overview of the physical and chemical

properties of DL-Threonine methyl ester hydrochloride, tailored for researchers, scientists,

and professionals in drug development. The document summarizes key quantitative data,

outlines general experimental methodologies for property determination, and illustrates the

compound's structural relationships.

Physicochemical Properties
DL-Threonine methyl ester hydrochloride is the hydrochloride salt of the methyl ester of DL-

Threonine, a racemic mixture of the essential amino acid. The esterification of the carboxyl

group and the formation of a hydrochloride salt enhance its solubility and stability, making it a

versatile building block in peptide synthesis and various biochemical applications.[1][2]

Data Summary
The following table summarizes the key physicochemical properties of DL-Threonine methyl
ester hydrochloride and its individual stereoisomers.
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Property Value Notes / Isomer Reference

CAS Number 62076-66-8 DL- [3]

39994-75-7 L- [1][2]

60538-15-0 D- [4]

Molecular Formula C₅H₁₁NO₃·HCl DL-, D-, L- [1][2][4]

Molecular Weight 169.61 g/mol DL-, D-, L- [5][6]

Appearance
White to off-white

crystalline powder
L- [1]

Yellow or yellowish oil L- [2]

Melting Point 64 °C L-

Solubility Soluble in water L- [1]

Optical Rotation [α]D²⁰
-15 ± 1.5° (c=1 in 5N

HCl)
L- [2]

Detailed Physical Appearance
The physical appearance of threonine methyl ester hydrochloride can vary depending on the

specific stereoisomer and the supplier. The L-isomer is most commonly described as a white to

off-white crystalline powder.[1] However, there are also reports of it appearing as a yellow or

yellowish oil, indicating that the physical state may depend on the purity and the manufacturing

process.[2] As DL-Threonine methyl ester hydrochloride is a racemic mixture, it is typically

expected to be a solid crystalline powder, similar to its parent compound, DL-Threonine, which

is a white crystalline powder.[7] The hydrochloride salt form generally enhances water solubility

compared to the free amino acid.[1]

Standard Experimental Protocols
While specific experimental protocols from individual manufacturers for determining the

physicochemical properties of DL-Threonine methyl ester hydrochloride are proprietary, the

following are detailed general methodologies based on standard pharmacopeial procedures

(e.g., United States Pharmacopeia - USP, European Pharmacopoeia - Ph. Eur.).
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Determination of Physical Appearance
Objective: To visually inspect and describe the color and physical form of the substance.

Methodology:

Place a small quantity of the substance (approximately 100 mg) on a clean, dry, white

viewing plate or watch glass.

Observe the sample under diffuse, uniform daylight or a suitable artificial light source against

a white and a black background.

Record the color (e.g., white, off-white, yellow) and the physical form (e.g., crystalline

powder, amorphous solid, oil) of the substance.

For powders, assess characteristics such as whether it is fine, granular, or aggregated.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature range over which the solid substance transitions to a

liquid.

Methodology:

Ensure the substance is thoroughly dried to remove any residual solvent.

Finely powder the crystalline substance using a mortar and pestle.

Pack the powdered sample into a capillary melting point tube to a height of 2-3 mm.

Place the capillary tube into a calibrated melting point apparatus.

Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

Record the temperature at which the substance first begins to liquefy (T₁) and the

temperature at which it becomes completely liquid (T₂).
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The melting range is reported as T₁ - T₂. For a pure substance, this range is typically narrow.

The reported value of 64 °C for the L-isomer is a single point, likely the onset or peak of

melting.

Determination of Solubility
Objective: To qualitatively or quantitatively determine the solubility of the substance in a given

solvent (e.g., water).

Methodology:

Qualitative Assessment:

Add approximately 10 mg of the substance to 1 mL of the solvent (water) in a test tube at

a controlled temperature (e.g., 20-25 °C).

Shake or vortex the mixture vigorously for 30 seconds.

Visually observe if the substance dissolves completely. If not, the process can be repeated

with larger volumes of solvent to classify the solubility (e.g., very soluble, freely soluble,

soluble). The L-isomer is noted to be soluble in water.[1]

Quantitative Assessment (e.g., Shake-Flask Method):

Add an excess amount of the substance to a known volume of the solvent in a flask.

Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Filter the resulting saturated solution to remove undissolved solid.

Analyze the concentration of the dissolved substance in the filtrate using a suitable

analytical technique (e.g., HPLC, UV-Vis spectroscopy).

The solubility is expressed in units such as mg/mL or mol/L.

Logical and Structural Relationships
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The following diagram illustrates the chemical synthesis pathway from the parent amino acid,

DL-Threonine, to the final product, DL-Threonine methyl ester hydrochloride. This involves

two primary chemical transformations: esterification and salt formation.

Starting Material

Chemical Process

Final Product

DL-Threonine
(Amino Acid)

Esterification

+ Methanol (CH₃OH)
+ Acid Catalyst

Salt Formation

Intermediate:
DL-Threonine Methyl Ester

DL-Threonine Methyl Ester
Hydrochloride

+ Hydrochloric Acid (HCl)

Click to download full resolution via product page

Caption: Synthesis pathway of DL-Threonine methyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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